Cas no 654652-57-0 (L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl-)

• Product name: L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl-
• CAS No: 654652-57-0
• MF: C₄₄H₇₂N₁₀O₁₃
• MW: 949.101691246033
• CID: 398825

L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl-
• L-Valine, L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl- (9CI)

• Inchi： 1S/C44H72N10O13/c1-8-23(4)33(46)41(63)48-24(5)36(58)51-31(21-55)43(65)54-19-11-13-32(54)40(62)49-29(12-9-10-18-45)38(60)47-25(6)37(59)53-35(26(7)56)42(64)50-30(20-27-14-16-28(57)17-15-27)39(61)52-34(22(2)3)44(66)67/h14-17,22-26,29-35,55-57H,8-13,18-21,45-46H2,1-7H3,(H,47,60)(H,48,63)(H,49,62)(H,50,64)(H,51,58)(H,52,61)(H,53,59)(H,66,67)/t23-,24-,25-,26+,29-,30-,31-,32-,33-,34-,35-/m0/s1
• InChI Key： PRSNSBHFNXVEEG-BCKLSPQQSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)N

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 1371.4±65.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)